Cas no 2680882-88-4 (2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid)

• Product Name: 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid
• CAS No: 2680882-88-4
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5653572
• PubChem ID: 165918012
• Update Time: 2025-10-29

2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680882-88-4
• 2-[N-(but-3-en-1-yl)-2,2,2-trifluoroacetamido]acetic acid
• EN300-28274421
• 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid

• Inchi： 1S/C8H10F3NO3/c1-2-3-4-12(5-6(13)14)7(15)8(9,10)11/h2H,1,3-5H2,(H,13,14)
• InChI Key： KFHAILOZAQYHGZ-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CCC=C)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid

Recent Advances in the Study of 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid (CAS: 2680882-88-4)

In recent years, the compound 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid (CAS: 2680882-88-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and butenyl functional groups, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and bioconjugation. The following research brief aims to provide an updated overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and microwave-assisted reactions to achieve higher efficiency. The compound's structural features, particularly the reactive butenyl group, make it a versatile intermediate for further chemical modifications, enabling its use in the development of novel therapeutic agents and diagnostic tools.

One of the most notable applications of this compound is its role in bioconjugation strategies. Recent studies have demonstrated its utility in linking biomolecules, such as proteins and peptides, to other functional groups or surfaces. This property is particularly valuable in the development of targeted drug delivery systems and diagnostic assays. For instance, the butenyl group can undergo click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), to form stable triazole linkages with other molecules.

In the realm of medicinal chemistry, 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid has been explored as a building block for the synthesis of protease inhibitors and other bioactive compounds. Its trifluoroacetamido moiety contributes to enhanced metabolic stability and bioavailability, making it an attractive candidate for drug design. Recent preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes implicated in diseases such as cancer and infectious disorders.

Furthermore, the compound's physicochemical properties, including its solubility and stability under physiological conditions, have been investigated to assess its suitability for in vivo applications. Researchers have reported that the compound exhibits favorable pharmacokinetic profiles, with minimal toxicity observed in animal models. These findings underscore its potential as a lead compound for further drug development.

In conclusion, the ongoing research on 2-N-(but-3-en-1-yl)-2,2,2-trifluoroacetamidoacetic acid (CAS: 2680882-88-4) highlights its multifaceted utility in chemical biology and pharmaceutical sciences. Its unique structural features and reactivity make it a valuable tool for bioconjugation, drug synthesis, and therapeutic applications. Future studies are expected to explore its potential in clinical settings, paving the way for innovative treatments and diagnostic solutions.